Cas no 89028-37-5 (Ethanedioic acid,1,2-di-1H-benzotriazol-1-yl ester)

• Product Name: Ethanedioic acid,1,2-di-1H-benzotriazol-1-yl ester
• CAS No: 89028-37-5
• MF: C₁₄H₈N₆O₄
• MW: 324.251121520996
• CID: 710790
• PubChem ID: 3292630
• Update Time: 2025-04-19

Ethanedioic acid,1,2-di-1H-benzotriazol-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Ethanedioic acid,1,2-di-1H-benzotriazol-1-yl ester
• BIS(1-BENZOTRIAZOLYL) OXALATE
• bis(benzotriazol-1-yl) oxalate
• bis(1-benzotriazolyl)oxalate
• CGFNUYWVFBUZTR-UHFFFAOYSA-N
• SCHEMBL1562975
• 89028-37-5
• AKOS015889211
• 1,1'-[(1,2-Dioxoethane-1,2-diyl)bis(oxy)]bis(1H-benzotriazole)
• Bis(1H-benzo[d][1,2,3]triazol-1-yl) oxalate
• Dibenzotriazol-1-yl Oxalate
• DTXSID20391129

• Inchi： 1S/C14H8N6O4/c21-13(23-19-11-7-3-1-5-9(11)15-17-19)14(22)24-20-12-8-4-2-6-10(12)16-18-20/h1-8H
• InChI Key： CGFNUYWVFBUZTR-UHFFFAOYSA-N
• SMILES： O(C(C(=O)ON1C2C=CC=CC=2N=N1)=O)N1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 324.06070276g/mol
• Monoisotopic Mass: 324.06070276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Color/Form: White powder
• Solubility: Not determined

Ethanedioic acid,1,2-di-1H-benzotriazol-1-yl ester Security Information

• Hazardous Material transportation number：UN 1325 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： 1-5-11-20/21/22-40-41-66
• Safety Instruction： 15-26-36/37/39
• FLUKA BRAND F CODES：4.7-10-21
• Hazardous Material Identification：
• HazardClass：4.1
• PackingGroup：III